Cas no 2034382-82-4 (N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide)

• Product Name: N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide
• CAS No: 2034382-82-4
• MF: C₁₃H₂₀N₂O₄S₂
• MW: 332.438900947571
• CID: 6159639
• PubChem ID: 119104373
• Update Time: 2025-07-17

N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide
• AKOS026697700
• F6557-1031
• 2034382-82-4
• N,N-dimethyl-7-phenyl-1,4-thiazepane-4-sulfonamide 1,1-dioxide
• N,N-dimethyl-1,1-dioxo-7-phenyl-1,4-thiazepane-4-sulfonamide

• Inchi： 1S/C13H20N2O4S2/c1-14(2)21(18,19)15-9-8-13(20(16,17)11-10-15)12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key： MDYBTWNPRPZZQC-UHFFFAOYSA-N
• SMILES： S1(CCN(CCC1C1C=CC=CC=1)S(N(C)C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 332.08644947g/mol
• Monoisotopic Mass: 332.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.5Ų

Additional information on N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide

Comprehensive Overview of N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide (CAS No. 2034382-82-4)

In the realm of organic chemistry and pharmaceutical research, N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide (CAS No. 2034382-82-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonamide and thiazepane moieties, represents a fascinating area of study for researchers exploring novel therapeutic agents and chemical intermediates. The presence of a phenyl group and dimethyl substituents further enhances its versatility in synthetic chemistry.

The growing interest in sulfonamide derivatives and heterocyclic compounds like N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide aligns with current trends in drug discovery, where researchers are actively investigating molecules with improved bioavailability and target specificity. Recent advancements in computational chemistry and AI-driven drug design have further propelled the exploration of such compounds, as they offer promising scaffolds for modulating biological pathways. The CAS No. 2034382-82-4 is frequently cited in patent literature, underscoring its relevance in intellectual property discussions.

One of the key questions often raised by researchers pertains to the synthetic routes for N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide. The compound can be synthesized through multi-step organic reactions involving sulfonation, cyclization, and amination processes. Optimizing these synthetic pathways is a hot topic in organic chemistry forums, as it directly impacts the scalability and cost-effectiveness of production. Additionally, the compound's solubility and stability under various conditions are critical parameters for its potential formulation in pharmaceutical applications.

From a pharmacological perspective, sulfonamide-containing compounds like CAS No. 2034382-82-4 are often explored for their enzyme inhibitory properties. The thiazepane ring, in particular, is known to interact with biological targets such as proteases and kinases, making it a valuable scaffold in the development of enzyme modulators. Researchers are also investigating its potential role in addressing oxidative stress-related conditions, a topic of high interest in neurodegenerative and metabolic disease research.

Environmental and green chemistry considerations are another area where N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide is being evaluated. With increasing regulatory focus on sustainable practices, scientists are exploring eco-friendly synthesis methods and biodegradable analogs of such compounds. This aligns with the broader industry shift toward reducing the environmental footprint of chemical manufacturing processes.

In summary, N,N-dimethyl-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-sulfonamide (CAS No. 2034382-82-4) stands at the intersection of cutting-edge chemical research and practical applications. Its structural complexity and functional diversity make it a compelling subject for further investigation, particularly in the contexts of drug discovery, materials science, and sustainable chemistry. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.